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Compound of Interest

Compound Name: Nitrogen tribromide

Cat. No.: B15176702

Application Notes and Protocols for Nitrogen
Tribromide

Disclaimer: Nitrogen tribromide (NBr3) is an extremely explosive and hazardous material. The
information provided herein is intended for educational purposes for researchers, scientists,
and drug development professionals and should not be considered a substitute for a
comprehensive risk assessment and consultation with experienced chemists and safety
professionals. Attempting to synthesize, handle, or store nitrogen tribromide without
extensive expertise and appropriate safety infrastructure can result in severe injury or death.

Introduction

Nitrogen tribromide is a deep-red, volatile solid first isolated in 1975.[1][2] It is notoriously
unstable and highly explosive, even at temperatures as low as -100 °C.[1][2][3] Due to its
extreme reactivity, it is primarily used in specialized research and laboratory settings for certain
organic and inorganic syntheses.[4][5] These application notes provide a summary of available
data on its properties, hazards, and recommended procedures for handling and storage,
drawing from published literature and information on analogous hazardous materials.

Physical and Chemical Properties

Nitrogen tribromide is a polar molecule with a trigonal pyramidal geometry.[4][5] Its instability
is largely attributed to the significant steric strain from three large bromine atoms around a
small central nitrogen atom.[6]
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Table 1: Quantitative Data for Nitrogen Tribromide

Property Value Source
Molecular Formula NBrs [11[4115]
Molar Mass 253.719 g/mol [1]
Appearance Deep-red, volatile solid [1112]
Melting Point Explodes at -100 °C [1]

N ~5% per hour (in dilute
Decomposition Rate ] [7]
agueous solution at pH 4.5)

N-Br Bond Energy ~220 kJ/mol [4]
Total Bond Energy 660 kJ/mol [4]
Bond Angle (Br-N-Br) ~110.4° [4]
Bond Length (N-Br) ~0.185 nm [4]

Known Hazards

3.1 Explosive Instability The primary hazard of nitrogen tribromide is its extreme propensity to
decompose explosively.

o Temperature Sensitivity: Pure NBrs is explosive even at -100 °C.[1][2]

o Physical Sensitivity: It is expected to be sensitive to shock, friction, and light, similar to other
nitrogen trihalides.[3][6]

3.2 Chemical Reactivity and Decomposition Nitrogen tribromide is highly reactive.

o Decomposition Products: In aqueous solutions, it decomposes to nitrogen gas, bromide ions,
and hypobromous acid.[8] The overall reaction is: 2NBr3z + 30H~ — N2 + 3Br~ + 3HOB.[8]

e Reactivity with Ammonia: It reacts instantly with ammonia.[1]
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3.3 Toxicity While specific toxicological data for NBrs is limited, the hazards associated with its
constituent elements and decomposition products are significant.

» Bromine Toxicity: Bromine is a powerful oxidizing agent that can cause severe tissue
damage.[9] Bromine vapor is corrosive and damaging to mucous membranes and skin.[9]

» Exposure Routes: Primary exposure routes are expected to be inhalation, dermal contact,
and oral ingestion.[9]

Experimental Protocols

4.1 Protocol: Synthesis of Nitrogen Tribromide (lllustrative Example) The following is based
on the first reported isolation and should only be attempted by experts in a specialized
laboratory equipped for handling explosive compounds.

Objective: To synthesize NBrs for in-situ use.

Materials:

 Bistrimethylsilyloromamine ((MesSi)2NBr)

e Bromine monochloride (BrCl)

e Dichloromethane (CH2Cl2), anhydrous

¢ Schlenk line and glassware, oven-dried

o Low-temperature bath (e.g., liquid nitrogen/ethanol slush bath)
Procedure:

o All glassware must be rigorously dried and the entire apparatus assembled under an inert
atmosphere (e.g., argon or nitrogen).

e Cool a solution of bistrimethylsilyloromamine in anhydrous dichloromethane to -87 °C using
a low-temperature bath.
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e Slowly add a pre-cooled solution of two equivalents of bromine monochloride in
dichloromethane to the reaction mixture with constant, gentle stirring.

e The reaction is instantaneous, yielding NBrs and trimethylsilyl chloride as a byproduct,
according to the equation: (MesSi)2NBr + 2 BrCl — NBrs + 2 MesSiCl.[1]

e CRITICAL: The product is not isolated and is used in-situ. The temperature must be
maintained at or below -87 °C throughout the process. Any attempt to warm or isolate the
pure substance is extremely dangerous.

4.2 General Handling Protocol This protocol outlines general steps for handling NBrs in a
research setting.
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General Workflow for Handling NBr3

Preparation
- Conduct thorough risk assessment
- Prepare and inspect all safety equipment
- Ensure inert atmosphere and low temp. bath are ready

roceed

Donning PPE
- Full-face shield over safety goggles
- Chemical-resistant apron/lab coat
- Cryogenic/chemical-resistant gloves (double-gloving recommended)

Synthesis/Handling
- Work within a blast shield-equipped fume hood
- Maintain strict temperature control (<= -87°C)
- Use small quantities only
- Avoid any friction, shock, or light exposure

Quenching/Cleanup
- Decompose excess NBrs in the reaction vessel
- Use a suitable reducing agent (e.g., sodium thiosulfate solution) at low temperature
- Rinse all glassware with quenching solution before removal from hood

aste Segregated

Waste Disposal
- All waste is considered hazardous
- Collect in clearly labeled, sealed containers
- Follow institutional and regulatory guidelines for disposal

Area Clear

Post-Handling
- Doff and inspect PPE
- Decontaminate work area
- Document experiment and any observations

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of NBr3 in a laboratory setting.

Safe Storage Procedures
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Specific storage guidelines for NBrs are not well-documented due to its extreme instability. It is
generally not stored and is instead generated and used in-situ. If temporary storage of a dilute
solution at very low temperatures is unavoidable, the following principles, derived from
procedures for other highly reactive brominated compounds, should be applied.[10][11][12]

o Temperature: Storage must be at or below -100°C in a designated, explosion-proof freezer or
dewar.

o Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent contact
with air and moisture.[10][11]

o Containment: Use containers specifically designed for cryogenic temperatures and made of
compatible materials. The container must be vented to prevent pressure buildup. Never seal
a container holding a substance that can rapidly gasify.[13]

o Location: Store in a well-ventilated, isolated area away from all incompatible materials. The
storage location should have restricted access.

e Protection: Protect from shock, friction, heat, and light at all times.[11]
Caption: A diagram illustrating materials incompatible with nitrogen tribromide storage.

Spill and Emergency Procedures

6.1 Personal Protective Equipment (PPE)

Full-face shield and safety goggles

Chemical-resistant gloves (e.g., neoprene or butyl rubber)[12]

Flame-retardant lab coat and chemical apron

Full-face respirator with an acid gas cartridge[12]

6.2 Spill Response A spill of NBrs is a critical emergency. The primary goal is to evacuate and
alert personnel. Do not attempt to clean up a spill of pure material.
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Decision Tree for NBrs Spill

<Spill or Release of NBrs DetecD

IMMEDIATELY EVACUATE the area.
Alert all nearby personnel.

Contact Emergency Services & EHS.
Report the nature and location of the spill.

Isolate the area.
Prevent entry. Shut down ignition sources remotely if possible.

:

Wait for HazMat Team.
Allow trained professionals to assess the situation.

Decontamination.
Follow instructions from EHS for personal and area decontamination.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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